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Compound of Interest

Compound Name: Heneicosanol

Cat. No.: B102992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Heneicosanol in Cosmetics
Heneicosanol (also known as heneicosyl alcohol) is a long-chain primary fatty alcohol with 21

carbon atoms.[1][2] In cosmetic formulations, it primarily functions as an emollient, texture

enhancer, thickener, and emulsion stabilizer.[3][4] Its long carbon chain structure imparts a

waxy, crystalline solid form at room temperature, with a melting point of approximately 67-70°C.

[5][6] Heneicosanol is practically insoluble in water but soluble in organic solvents, making it a

valuable ingredient in the oil phase of emulsions.[2]

As a fatty alcohol, Heneicosanol contributes to the sensory properties of cosmetic products,

providing a smooth, non-greasy feel upon application.[3][7] It helps to form a protective barrier

on the skin's surface, reducing transepidermal water loss (TEWL) and thereby supporting skin

hydration.[7][8] Its ability to increase the viscosity of formulations makes it a useful component

in creating stable and aesthetically pleasing creams, lotions, and hair conditioners.[1][4]

Physicochemical Properties and Specifications
A summary of the key physicochemical properties of Heneicosanol is provided in the table

below. These properties are essential for formulation development, ensuring compatibility with

other ingredients and predicting the stability of the final product.
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Property Value Reference

INCI Name Heneicosanol -

CAS Number 15594-90-8 [6]

Molecular Formula C₂₁H₄₄O [9]

Molecular Weight 312.58 g/mol [5]

Appearance White waxy solid/powder [2]

Melting Point 67-70 °C [5]

Solubility
Insoluble in water; Soluble in

organic solvents
[2]

Purity (typical) ≥98.5% (GC) [10]

Functions and Applications in Cosmetic
Formulations
Heneicosanol is a versatile ingredient with multiple functions in cosmetic products. Its

applications span across skin care, hair care, and color cosmetics.
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Function Description Application Examples

Emollient

Softens and soothes the skin

by forming a protective layer

that helps to reduce moisture

loss.[3]

Moisturizers, body lotions,

creams, lip balms.

Thickening Agent

Increases the viscosity of

formulations, contributing to a

richer texture and improved

stability.[1]

Creams, ointments, hair

conditioners.

Emulsion Stabilizer

Helps to prevent the

separation of oil and water

phases in emulsions.[4]

Lotions, creams.

Opacifying Agent

Reduces the transparency of

formulations, giving them a

more uniform and creamy

appearance.

Cleansers, foundations.

Texture Enhancer

Improves the spreadability and

sensory feel of products on the

skin, providing a smooth, non-

greasy finish.[3]

Serums, primers, foundations.

Mechanism of Action: Skin Barrier Support
While specific signaling pathways for Heneicosanol have not been elucidated in the available

literature, its primary mechanism of action in improving skin condition is attributed to its role as

a long-chain fatty alcohol in supporting the skin's natural barrier function. The stratum corneum,

the outermost layer of the skin, is composed of corneocytes embedded in a lipid matrix, often

described by the "brick and mortar" model. This lipid matrix, crucial for the skin's barrier

function, is primarily composed of ceramides, cholesterol, and free fatty acids.

Long-chain fatty alcohols like Heneicosanol can integrate into this lipid matrix, reinforcing its

structure and enhancing its ability to prevent water loss. This physical interaction helps to
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maintain the integrity of the skin barrier, leading to improved hydration and a smoother skin

surface.

The following diagram illustrates the integration of Heneicosanol into the stratum corneum lipid

matrix.

Cosmetic Formulation Stratum Corneum

Skin Barrier Enhancement

Heneicosanol Lipid Matrix
(Ceramides, Cholesterol, Fatty Acids)

Topical Application &
Integration Corneocyte 1 Corneocyte 2 Corneocyte 3

Reinforced Lipid Barrier Reduced Transepidermal
Water Loss (TEWL)

Leads to
Improved Skin Hydration

Results in

Click to download full resolution via product page

Integration of Heneicosanol into the Stratum Corneum Lipid Matrix.

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Emulsion with
Heneicosanol
This protocol outlines the preparation of a basic O/W moisturizing cream incorporating

Heneicosanol.

Materials:

Oil Phase:

Heneicosanol: 2-5% (w/w)

Cetearyl Alcohol: 3-6% (w/w)

Caprylic/Capric Triglyceride: 5-10% (w/w)
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Emulsifier (e.g., Ceteareth-20): 2-4% (w/w)

Water Phase:

Deionized Water: q.s. to 100%

Glycerin: 3-5% (w/w)

Xanthan Gum: 0.2-0.5% (w/w)

Cool-Down Phase:

Preservative (e.g., Phenoxyethanol): 0.5-1% (w/w)

Fragrance/Essential Oil: As desired

Actives: As desired

Procedure:

Preparation of Phases:

In a suitable vessel, combine all ingredients of the oil phase. Heat to 70-75°C with gentle

stirring until all components are melted and uniform.

In a separate vessel, combine the water and glycerin of the water phase and heat to 70-

75°C. Disperse the xanthan gum into the heated water-glycerin mixture with high-speed

stirring until fully hydrated and a uniform gel is formed.

Emulsification:

Slowly add the heated oil phase to the heated water phase under continuous high-shear

homogenization.

Continue homogenization for 5-10 minutes to form a stable emulsion.

Cooling:

Switch to gentle stirring and begin cooling the emulsion.
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Addition of Cool-Down Phase:

Once the emulsion has cooled to below 40°C, add the preservative, fragrance, and any

heat-sensitive active ingredients.

Continue gentle stirring until the cream is uniform and has reached room temperature.

Final Adjustments:

Check the pH of the final formulation and adjust if necessary to the desired range (typically

5.5-6.5 for skin products).

The following workflow diagram illustrates the emulsion preparation process.
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Workflow for Oil-in-Water Emulsion Preparation.

In Vitro Evaluation of Skin Barrier Enhancement
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This protocol describes an in vitro method to assess the effect of a Heneicosanol-containing

formulation on skin barrier integrity using a reconstructed human epidermis (RHE) model.

Materials:

Reconstructed human epidermis (RHE) tissue models

Assay medium

Test formulation (from Protocol 5.1) and vehicle control

Triton X-100 (positive control for irritation)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

Isopropanol

96-well plates

Plate reader

Procedure:

Tissue Equilibration: Upon receipt, place the RHE tissues in a 6-well plate with assay

medium and incubate for 24 hours at 37°C and 5% CO₂.

Treatment Application:

Apply a defined amount (e.g., 2 mg/cm²) of the test formulation, vehicle control, and

positive control to the surface of the RHE tissues.

Incubate for a specified period (e.g., 24 hours).

MTT Assay for Tissue Viability:

After incubation, wash the tissues to remove the applied substances.

Transfer the tissues to a new 24-well plate containing MTT solution (1 mg/mL in assay

medium).
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Incubate for 3 hours at 37°C and 5% CO₂.

After incubation, transfer the tissues to a new 24-well plate and add isopropanol to each

well to extract the formazan.

Shake for 2 hours at room temperature to ensure complete extraction.

Transfer the extract to a 96-well plate and measure the absorbance at 570 nm using a

plate reader.

Data Analysis:

Calculate the percentage of tissue viability relative to the negative control (untreated or

vehicle-treated). A higher viability for the test formulation compared to the vehicle may

indicate a protective effect.

In Vivo Evaluation of Skin Hydration and Transepidermal
Water Loss (TEWL)
This protocol outlines a clinical study design to evaluate the efficacy of a Heneicosanol-
containing formulation on skin hydration and barrier function.

Study Design:

Subjects: A panel of healthy volunteers with normal to dry skin.

Test Sites: Designated areas on the volar forearm.

Products: Test formulation (from Protocol 5.1) and a vehicle control.

Duration: 4 weeks, with measurements at baseline, week 2, and week 4.

Instrumentation: Corneometer® for skin hydration and Tewameter® for TEWL.

Procedure:

Acclimatization: Subjects acclimatize to the controlled environment (e.g., 20-22°C, 40-60%

relative humidity) for at least 20 minutes before measurements.
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Baseline Measurements: At the start of the study (Day 0), measure baseline skin hydration

and TEWL at the designated test sites.

Product Application: Subjects apply the assigned products to the respective test sites twice

daily for the duration of the study.

Follow-up Measurements: Repeat the skin hydration and TEWL measurements at week 2

and week 4, ensuring subjects have not applied the product for at least 12 hours prior to the

measurement.

Data Analysis:

Calculate the mean change from baseline for both skin hydration and TEWL for each

product.

Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the

changes and to compare the efficacy of the test formulation against the vehicle control.

Quantitative Data Summary
Currently, there is a lack of publicly available quantitative clinical data specifically for

Heneicosanol. The following table provides a qualitative summary of the expected effects

based on the properties of long-chain fatty alcohols and provides hypothetical quantitative data

for illustrative purposes.
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Parameter
Test Formulation
(with
Heneicosanol)

Vehicle Control Expected Outcome

Skin Hydration

(Corneometer units)

Increased hydration

over time
Minimal change

Statistically significant

increase compared to

baseline and vehicle.

Hypothetical Data (4

weeks)
+25% from baseline +5% from baseline p < 0.05

TEWL (g/m²/h)
Decreased TEWL

over time
Minimal change

Statistically significant

decrease compared to

baseline and vehicle.

Hypothetical Data (4

weeks)
-15% from baseline -2% from baseline p < 0.05

Skin Smoothness

(Visual/Instrumental)
Improved smoothness No significant change

Noticeable

improvement in skin

texture.

Formulation Viscosity

(cP)
Higher viscosity Lower viscosity

Contributes to a stable

and rich cream

consistency.

Safety and Regulatory Information
Heneicosanol is generally considered safe for use in cosmetic products.[2] As a long-chain

fatty alcohol, it has a low potential for skin irritation and sensitization. Safety data sheets for

Heneicosanol indicate that it is not classified as hazardous.[2]

CIR (Cosmetic Ingredient Review): While a specific CIR report for Heneicosanol was not

found, the CIR has reviewed other long-chain fatty alcohols (e.g., Behenyl Alcohol) and

found them safe for use in cosmetics.[7]

EU Cosmetic Regulation (EC) No 1223/2009: Heneicosanol is not listed on the annexes of

prohibited or restricted substances, meaning its use is not currently limited by specific

regulations in the EU.[11]
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FDA: In the United States, cosmetic ingredients, with the exception of color additives, do not

require premarket approval from the FDA. However, they must be safe for consumers under

labeled or customary conditions of use.

Conclusion
Heneicosanol is a valuable multifunctional ingredient in cosmetic formulations, contributing to

the product's sensory properties, stability, and efficacy. Its primary role as an emollient and skin

barrier-supporting agent makes it particularly suitable for products aimed at moisturizing and

protecting the skin. The provided protocols offer a framework for formulating with

Heneicosanol and evaluating its benefits. Further clinical studies are warranted to generate

specific quantitative data on the efficacy of Heneicosanol in improving skin hydration and

barrier function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Heneicosanol in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102992#application-of-heneicosanol-in-cosmetic-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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